Cas no 1806045-31-7 (3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid
• CAS No: 1806045-31-7
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4949311
• Update Time: 2025-06-21

3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5BrF3NO2/c9-4-1-3(7(14)15)2-5(13)6(4)8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： HCPCACOBFDPGAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid

Introduction to 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid (CAS No. 1806045-31-7)

3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806045-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif comprising an amino group, a bromine substituent, and a trifluoromethyl group, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid consists of a benzene ring substituted with an amino group at the 3-position, a bromine atom at the 5-position, and a trifluoromethyl group at the 4-position. This arrangement imparts a high degree of electronic richness and steric hindrance, making it a versatile scaffold for further functionalization and derivatization. The presence of the amino group facilitates nucleophilic substitution reactions, while the bromine atom can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, providing access to a wide array of heterocyclic compounds.

In recent years, 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural features make it an attractive building block for designing compounds with potential applications in oncology, anti-inflammatory therapy, and central nervous system (CNS) disorders. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates.

One of the most compelling aspects of 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid is its role in the development of novel inhibitors targeting enzymes involved in disease pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors of tyrosine kinases, which are critical in cancer progression. The bromine substituent allows for facile introduction of palladium-catalyzed cross-coupling reactions, enabling the construction of complex aromatic systems that mimic natural product scaffolds.

Recent advancements in computational chemistry have further highlighted the significance of 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid as a lead compound. Molecular docking simulations have revealed its potential binding interactions with protein targets such as kinases and transcription factors. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

The synthesis of 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes bromination of 3-amino-4-trifluoromethylbenzoic acid followed by regioselective functionalization to introduce the bromine atom at the 5-position. Advanced synthetic methodologies, such as flow chemistry and catalytic asymmetric synthesis, have been employed to improve yield and scalability.

In addition to its pharmaceutical applications, 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid has found utility in materials science and agrochemical research. Its ability to act as a precursor for heterocyclic compounds makes it valuable in designing advanced materials with unique electronic properties. Furthermore, derivatives of this compound have shown promise as intermediates in synthesizing novel pesticides with enhanced efficacy and environmental safety.

The growing interest in 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid has spurred numerous research endeavors aimed at expanding its chemical space and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative synthetic strategies and mechanistic insights into its reactivity. These collective advancements continue to drive progress in drug discovery and material science.

Looking ahead, the future prospects for 3-Amino-5-bromo-4-(trifluoromethyl)benzoic acid appear promising, with ongoing studies focusing on optimizing its synthesis and expanding its therapeutic potential. As computational tools become more sophisticated and synthetic methodologies evolve, this compound is expected to play an increasingly pivotal role in addressing unmet medical needs.